Cas no 39423-51-3 (Poly(propylene oxide), triamine terminated)

• Product Name: Poly(propylene oxide), triamine terminated
• CAS No: 39423-51-3
• MF: C₁₇H₃₇NO₃
• MW: 303.480585813522
• CID: 924556
• PubChem ID: 24865402
• Update Time: 2025-08-05

Poly(propylene oxide), triamine terminated Chemical and Physical Properties

Names and Identifiers

• TRIMETHYLOLPROPANE TRIS[POLY(PROPYLENE GLYCOL), AMINE TERMINATED] ETHER
• POLY(PROPYLENE OXIDE), TRIAMINE TERMINATED, APPROXMW 480
• Poly[oxy(methyl-​1,​2-​ethanediyl)​]​, α-​hydro-​ω-​(2-​aminomethylethoxy)​-​, ether with 2-​ethyl-​2-​(hydroxymethyl)​-​1,​3-​propanediol (3:1)
• Trimethylolpropane poly(oxypropylene) triamine
• Jeffamine T 304
• Jeffamine T 703
• T 403
• Poly(propylene oxide), triamine terminated
• SRYMBUMLIMKZJO-UHFFFAOYSA-N
• CID 154824843
• 1-[2,2-Bis(2-methylpropoxymethyl)butoxy]propan-2-amine
• 39423-51-3

• MDL： MFCD00197951
• Inchi： 1S/C17H37NO3/c1-7-17(11-19-8-14(2)3,12-20-9-15(4)5)13-21-10-16(6)18/h14-16H,7-13,18H2,1-6H3
• InChI Key： SRYMBUMLIMKZJO-UHFFFAOYSA-N
• SMILES： O(CC(C)C)CC(COCC(C)N)(COCC(C)C)CC

Computed Properties

• Exact Mass: 303.27734404 g/mol
• Monoisotopic Mass: 303.27734404 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 230
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.7
• Molecular Weight: 303.5

Experimental Properties

• Density: 0.981 g/mL at 25 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.461(lit.)

Poly(propylene oxide), triamine terminated Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302 + H312-H318-H411
• Warning Statement： P280-P301+P312+P330-P305+P351+P338+P310
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 21/22-41-51/53
• Safety Instruction： 26-36/37/39-61
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II

Additional information on Poly(propylene oxide), triamine terminated

Poly(propylene oxide), triamine terminated (CAS No. 39423-51-3)

Poly(propylene oxide), triamine terminated (CAS No. 39423-51-3) is a versatile and widely used polymer in the field of chemical and pharmaceutical research. This compound, also known as polyoxypropylene triamine or POP triamine, is characterized by its unique structure, which consists of a poly(propylene oxide) backbone terminated with three primary amine groups. This molecular configuration imparts several advantageous properties, making it an essential component in various applications, including the synthesis of polyurethanes, epoxy resins, and other advanced materials.

The poly(propylene oxide), triamine terminated compound is synthesized through the ring-opening polymerization of propylene oxide followed by the addition of a triamine initiator. This process results in a linear polymer with terminal amine groups, which can react with isocyanates to form urea linkages or with epoxides to form ether linkages. The presence of these reactive amine groups allows for the formation of cross-linked networks, enhancing the mechanical and thermal properties of the resulting materials.

Recent research has highlighted the potential of poly(propylene oxide), triamine terminated in the development of novel drug delivery systems. For instance, a study published in the Journal of Controlled Release demonstrated that this compound can be used to create biodegradable polymeric nanoparticles for targeted drug delivery. The amine groups on the polymer surface can be functionalized with targeting ligands, such as antibodies or peptides, to enhance the specificity and efficacy of drug delivery to diseased tissues.

In addition to its applications in drug delivery, poly(propylene oxide), triamine terminated has shown promise in tissue engineering and regenerative medicine. A study published in Biomaterials reported that this polymer can be used to fabricate scaffolds for tissue engineering applications. The biocompatibility and tunable degradation rate of poly(propylene oxide), triamine terminated make it an attractive material for creating three-dimensional structures that support cell growth and tissue regeneration.

The mechanical properties of poly(propylene oxide), triamine terminated have also been extensively studied. Research has shown that the presence of amine groups can significantly enhance the toughness and flexibility of polymeric materials. For example, a study published in Macromolecules investigated the effect of different amine functionalities on the mechanical properties of polyurethane elastomers synthesized using poly(propylene oxide), triamine terminated as a chain extender. The results indicated that the incorporation of this compound led to improved tensile strength and elongation at break, making it suitable for high-performance applications.

Furthermore, poly(propylene oxide), triamine terminated has been explored for its use in environmental remediation. A study published in Environmental Science & Technology demonstrated that this polymer can be used to remove heavy metals from contaminated water sources. The amine groups on the polymer surface can form strong complexes with metal ions, effectively sequestering them from solution. This property makes poly(propylene oxide), triamine terminated a promising material for developing cost-effective and efficient water treatment technologies.

In conclusion, poly(propylene oxide), triamine terminated (CAS No. 39423-51-3) is a multifunctional polymer with a wide range of applications in chemical and pharmaceutical research. Its unique molecular structure, characterized by a poly(propylene oxide) backbone terminated with primary amine groups, provides numerous opportunities for functionalization and customization. Ongoing research continues to uncover new and innovative uses for this compound, further solidifying its importance in various scientific and industrial fields.